Cas no 108441-34-5 (Acetamide, 2-chloro-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-)
108441-34-5 structure
Product Name:Acetamide, 2-chloro-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-
CAS No:108441-34-5
MF:C17H25ClN2O2
MW:324.845603704453
CID:1185712
PubChem ID:10758376
Update Time:2025-04-20
Acetamide, 2-chloro-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-chloro-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-
- 2-chloro-N-[3-[3-(piperidin-1-ylmethyl)phenoxy]propyl]acetamide
- SCHEMBL8640067
- SPVWBMLAUUVPPS-UHFFFAOYSA-N
- N-[3-[3-(piperidinomethyl)phenoxy]propyl]-2-chloroacetamide
- DTXSID90444530
- 108441-34-5
-
- Inchi: 1S/C17H25ClN2O2/c18-13-17(21)19-8-5-11-22-16-7-4-6-15(12-16)14-20-9-2-1-3-10-20/h4,6-7,12H,1-3,5,8-11,13-14H2,(H,19,21)
- InChI Key: SPVWBMLAUUVPPS-UHFFFAOYSA-N
- SMILES: ClCC(NCCCOC1=CC=CC(=C1)CN1CCCCC1)=O
Computed Properties
- Exact Mass: 324.16065
- Monoisotopic Mass: 324.1604557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57
- LogP: 3.57460
Acetamide, 2-chloro-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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